Cas no 325168-03-4 ({4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine)

• Product Name: {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine
• CAS No: 325168-03-4
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• MDL: MFCD07174756
• CID: 4712691
• Update Time: 2025-11-06

{4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-aminophenyl)piperazin-1-yl]-2,2-dimethylpropan-1-one
• {4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}amine
• (4-[4-(2,2-Dimethylpropanoyl)piperazin-1-yl]phenyl)amine
• 4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]aniline
• BBL000301
• STK344919
• R9544
• BB 0244750
• 4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]aniline
• 1-[4-(4-Amino-phenyl)-piperazin-1-yl]-2,2-di methyl-pro
• {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine

• MDL： MFCD07174756
• Inchi： 1S/C15H23N3O/c1-15(2,3)14(19)18-10-8-17(9-11-18)13-6-4-12(16)5-7-13/h4-7H,8-11,16H2,1-3H3
• InChI Key： HIJDBBJAGCPJJN-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Topological Polar Surface Area: 49.6

Additional information on {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine

Comprehensive Overview of {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine (CAS No. 325168-03-4): Properties, Applications, and Research Insights

The compound {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine (CAS No. 325168-03-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. With its piperazine and phenylamine moieties, this compound exhibits versatile reactivity, making it a valuable intermediate in drug discovery and material science. Its 2,2-dimethylpropanoyl group further enhances its stability, a feature highly sought after in the design of bioactive molecules.

In recent years, the demand for piperazine derivatives has surged due to their widespread applications in central nervous system (CNS) drug development and anticancer agents. Researchers have explored {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine as a potential scaffold for modulating dopamine receptors and serotonin pathways, aligning with the growing interest in neurodegenerative disease therapeutics. Its CAS No. 325168-03-4 is frequently cited in patents and academic journals, reflecting its relevance in modern medicinal chemistry.

The synthesis of {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine involves multi-step organic reactions, often starting from 1-phenylpiperazine derivatives. Optimized protocols emphasize green chemistry principles, addressing the industry's shift toward sustainable synthesis. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a topic frequently queried in research forums and scientific databases.

Beyond pharmaceuticals, this compound's thermal stability and electronic properties have sparked interest in organic electronics. Its potential role in OLED materials or conductive polymers is under investigation, coinciding with the global push for energy-efficient technologies. Startups and academic labs are actively filing patents involving CAS No. 325168-03-4, particularly in material science innovations.

Safety profiles of {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine are rigorously documented, with studies highlighting its low acute toxicity under standard handling conditions. This aligns with the REACH compliance trends and the broader demand for safer chemical alternatives. However, users often search for storage guidelines and compatibility data, underscoring the need for detailed technical documentation.

Market analysts note a steady rise in the procurement of CAS No. 325168-03-4, driven by R&D investments in precision medicine and personalized therapeutics. Suppliers increasingly highlight its GMP-grade availability, catering to clinical trial requirements. This compound's structure-activity relationship (SAR) studies remain a hot topic, with computational chemists leveraging AI-driven molecular modeling to predict novel derivatives.

In summary, {4-4-(2,2-Dimethylpropanoyl)piperazin-1-ylphenyl}amine exemplifies the convergence of pharmacology and advanced materials. Its CAS No. 325168-03-4 serves as a keystone identifier for researchers navigating high-throughput screening libraries or intellectual property landscapes. As interdisciplinary applications expand, this compound is poised to remain a focal point in 21st-century chemical innovation.